Cas no 64073-63-8 (1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-(methylthio)-)

• Product Name: 1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-(methylthio)-
• CAS No: 64073-63-8
• MF: C₁₀H₁₆N₆S₂
• MW: 284.404237747192
• CID: 1665631
• PubChem ID: 71380514
• Update Time: 2025-04-21

1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-methylsulfanyl-5-[4-(3-methylsulfanyl-1H-1,2,4-triazol-5-yl)butyl]-1H-1,2,4-triazole
• 64073-63-8
• 5,5'-(Butane-1,4-diyl)bis[3-(methylsulfanyl)-1H-1,2,4-triazole]
• DTXSID30803026
• 1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-(methylthio)-

• Inchi： 1S/C10H16N6S2/c1-17-9-11-7(13-15-9)5-3-4-6-8-12-10(18-2)16-14-8/h3-6H2,1-2H3,(H,11,13,15)(H,12,14,16)
• InChI Key： XTWMXVPPISKEHB-UHFFFAOYSA-N
• SMILES： S(C)C1=NNC(CCCCC2=NC(=NN2)SC)=N1

Computed Properties

• Exact Mass: 284.08808
• Monoisotopic Mass: 284.08778688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 83.14